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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B3418628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(N-morpholino)ethanesulfonic
acid hydrate, commonly known as MES hydrate, corresponding to CAS number 1266615-59-
1. MES hydrate is a zwitterionic buffer widely recognized for its utility in a vast array of
biological and biochemical research applications.[1][2] This document consolidates its chemical
and physical properties, outlines its primary applications, and provides a foundational
experimental protocol for its use.

Core Properties and Specifications

MES hydrate is a white crystalline powder valued for its ability to maintain a stable pH in
agueous solutions.[1][3] It is one of the original "Good's buffers," a suite of buffers developed to
be biochemically inert and effective at physiological pH.[4][5] Its morpholine ring and sulfonic
acid group contribute to its high water solubility and zwitterionic nature at physiological pH.[2]

Physicochemical Data

The fundamental physicochemical properties of MES hydrate are summarized below. These
values are critical for preparing buffer solutions and understanding its behavior in experimental
systems.
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Property Value Reference
CAS Number 1266615-59-1 [1][6]
Molecular Formula CeH13NO4S-xH20 [2][6]
Molecular Weight (Anhydrous) 195.24 g/mol [61[7]

pKa (at 25°C) ~6.1 [31[4]
Useful pH Range 55-6.7 [3][4][6]

Appearance

White to off-white crystalline

powder

[1]3]

Solubility in Water

Highly soluble (e.g., 0.25 g/mL)

[3]

Quality Specifications

For research and pharmaceutical applications, MES hydrate is available in various purity

grades. The following table presents typical quality specifications for a high-purity grade

suitable for most laboratory applications.

Parameter Specification Reference
Assay (Titration) >99.5% [3114]
pH (0.5 M in H20) 25-4.0 (41051181

Water Content

7.9% - 8.9%

[1]

UV Absorbance (260 nm) <0.04 [1]
UV Absorbance (280 nm) <0.02 [1]
Chloride (CI7) <0.005% [4]18]1

Heavy Metals (Ag, As, Bi, etc.)

<5 ppm (Total)

[3]

Key Characteristics of MES as a "Good's Buffer"
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The suitability of MES hydrate as a biological buffer stems from its adherence to the criteria
established by Norman Good. These characteristics ensure minimal interference with biological
systems.[4][5]

Key Characteristics of MES Hydrate as a Good's Buffer
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Diagram illustrating the key properties of MES hydrate.

Applications in Research and Development

MES hydrate's properties make it a versatile tool in various scientific disciplines. Its primary
function is to provide a stable pH environment for a wide range of experimental protocols.[1]

o Cell and Plant Culture: It is frequently used in cell culture media to maintain a constant pH,
which is crucial for optimal cell growth.[1] For example, it is used in the preparation of
Murashige and Skoog (MS) growth medium for Arabidopsis thaliana seedlings.[9]

o Enzyme Assays: The stability of pH is critical for enzyme kinetics and activity studies. MES is
used as a non-interfering buffer in these assays.[1]

o Protein Analysis: MES is utilized as a running buffer in protein gel electrophoresis (e.g., Bis-
Tris gels) for the separation of small proteins and in protein purification protocols.[1][4][10]

o Pharmaceutical Formulations: It serves as a pH stabilizer in pharmaceutical products,
including injectables and oral drugs, to ensure the stability and efficacy of the active
pharmaceutical ingredient (API).[1]
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o Chromatography: In analytical chemistry, MES is a common component of buffers used in
High-Performance Liquid Chromatography (HPLC).[1]

» Biotechnological Processes: It is employed in fermentation media and for the stabilization of
enzymes and biocatalysts.[1]

Experimental Protocols

The following section provides a generalized, foundational protocol for the preparation of a
MES buffer solution. Specific concentrations and pH values should be optimized based on the
requirements of the individual experiment.

General Protocol for Preparation of a 0.5 M MES Hydrate
Stock Solution

Materials:

MES Hydrate (CAS 1266615-59-1)

High-purity, nuclease-free water

10 M Sodium Hydroxide (NaOH) or Hydrochloric Acid (HCI) for pH adjustment

Calibrated pH meter

Stir plate and magnetic stir bar

Volumetric flask

Sterile filter (0.2 pm)
Procedure:

o Calculate the required mass of MES hydrate. To prepare 1 liter of a 0.5 M solution, use the
anhydrous molecular weight (195.24 g/mol ): Mass = 0.5 mol/L * 195.24 g/mol * 1 L =97.62 g

o Dissolve the MES hydrate. Add approximately 800 mL of high-purity water to a beaker with a
magnetic stir bar. Slowly add the calculated mass of MES hydrate while stirring until it is fully
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dissolved. MES is highly soluble in water.[1][3]

Adjust the pH. Place the beaker in a water bath to maintain a constant temperature (e.g.,
25°C). Immerse the calibrated pH electrode in the solution. Slowly add 10 M NaOH dropwise
to raise the pH to the desired value within the buffer's effective range (5.5 - 6.7). If the pH
overshoots, use HCI for downward adjustment. A buffer is typically prepared by titrating with
NaOH to the desired pH.

Bring to final volume. Once the target pH is stable, transfer the solution to a 1 L volumetric
flask. Rinse the beaker with a small amount of high-purity water and add the rinse to the
flask. Carefully add water to the 1 L mark.

Sterilization. For applications requiring sterility, such as cell culture, filter the buffer solution
through a 0.2 um sterile filter. Note: Autoclaving is not recommended for MES solutions as it
can cause them to turn yellow, indicating potential degradation, although the pH may not
change significantly.[3]

Storage. Store the prepared buffer at 2-8°C. Solutions are stable for several months under
these conditions.[3]
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Workflow for MES Buffer Preparation and Use
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General workflow for preparing and using a MES buffer solution.
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Conclusion

MES hydrate (CAS 1266615-59-1) is a high-quality, reliable zwitterionic buffer essential for a
multitude of applications in life sciences and drug development. Its favorable characteristics,
including a pKa near physiological pH, high solubility, and minimal interaction with biological
components, make it an indispensable tool for researchers requiring precise and stable pH
control. By following standardized preparation protocols, scientists can ensure the
reproducibility and accuracy of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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